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Compound of Interest

Compound Name: 4-Nitropiperidine

CAS No.: 890853-07-3

Cat. No.: B3164321

Get Quote

Executive Summary
4-Nitropiperidine is a highly reactive heterocyclic intermediate pivotal in the synthesis of

advanced pharmaceutical agents, including bromodomain inhibitors and CCR5 receptor

antagonists. Due to its bifunctional nature—comprising a nucleophilic secondary amine and an

electron-withdrawing nitro group—handling this compound requires rigorous safety protocols.

This technical guide establishes self-validating methodologies for the safe handling, emergency

spill management, and synthetic integration of 4-Nitropiperidine and its derivatives.

Structural Significance & Chemical Reactivity
The piperidine framework is ubiquitous in drug discovery. The addition of a nitro group at the 4-

position creates a highly polarized and reactive structure. The free base of 4-Nitropiperidine
(CAS: 890853-07-3)[1] is prone to unwanted side reactions due to the nucleophilicity of its

secondary amine. To mitigate these risks and improve handling safety, the compound is

frequently utilized as a hydrochloride salt (CAS: 1881295-85-7)[2] or protected via a tert-
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butyloxycarbonyl (Boc) group to form tert-Butyl 4-nitropiperidine-1-carboxylate (CAS:

1228630-89-4)[3].

Physicochemical Properties & Hazard Profiling
Understanding the physicochemical data is crucial for risk mitigation. The basicity of the

piperidine ring contributes directly to its classification as a severe skin and eye irritant (H315,

H319)[2]. Furthermore, the Boc-protected variant exhibits acute oral toxicity (H301),

necessitating stringent containment during handling[3].

Property
4-Nitropiperidine
(Free Base)

4-Nitropiperidine
HCl

tert-Butyl 4-
nitropiperidine-1-
carboxylate

CAS Number 890853-07-3[1] 1881295-85-7[2] 1228630-89-4[3]

Molecular Formula C5H10N2O2 C5H11ClN2O2 C10H18N2O4

Molecular Weight 130.15 g/mol 166.61 g/mol 230.26 g/mol

GHS Classification Irritant
Skin Irrit. 2 (H315),

Eye Irrit. 2A (H319)

Acute Tox. 3 (H301),

Skin Irrit. 2 (H315)

Physical State Solid / Viscous Oil Solid Powder Pale-Yellow Solid

Risk Mitigation & Self-Validating Handling Protocols
To ensure absolute safety in the laboratory, all handling procedures must be self-validating. A

self-validating protocol is designed so that the successful execution of the steps inherently

proves its safety and containment integrity.

Phase 1: Pre-Weighing Environment Validation
Action: Calibrate the fume hood face velocity to exactly 0.4–0.6 m/s.

Causality: 4-Nitropiperidine hydrochloride forms fine, irritating dusts. Maintaining this

specific velocity ensures aerosolized particles are captured efficiently without creating

turbulent vortices that could scatter the toxic powder across the workspace[2].
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Validation Checkpoint: The digital anemometer reading must remain stable within the target

range for 30 consecutive seconds prior to opening the chemical container.

Phase 2: Material Transfer and Solubilization
Action: Don nitrile gloves (minimum 0.12 mm thickness), safety goggles with side-shields,

and impervious laboratory clothing[2].

Causality: The lipophilic nature of the free base facilitates rapid dermal penetration, causing

severe skin irritation (H315)[2]. A chemical-resistant physical barrier is non-negotiable.

Action: Transfer the solid using an anti-static spatula into a pre-tared, sealable glass vial.

Seal the vial before removing it from the localized exhaust area.

Validation Checkpoint: The analytical balance must return to exactly 0.0000 g after the tared,

sealed vial is removed. A stable zero reading confirms the absence of micro-spills on the

weighing pan, validating the containment integrity.

Emergency Response & Spill Management Workflow
In the event of a containment failure, sweeping dry powder is strictly prohibited as it generates

airborne dust, drastically exacerbating inhalation risks. The protocol dictates the use of a liquid-

binding material to suppress aerosolization[2].
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Fig 1. Emergency spill response workflow for 4-Nitropiperidine.

Step-by-Step Decontamination Protocol:
Isolate: Evacuate personnel and maximize local exhaust ventilation[2].

Contain: Surround the spill perimeter with diatomite or a universal binder[2].
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Neutralize & Absorb: Carefully absorb the material. Do not use water, as the free base has

limited aqueous solubility and water will only spread the contaminant.

Decontaminate: Scrub the affected surface with alcohol (e.g., isopropanol) to dissolve and

remove residual organic material[2].

Validate: Wipe the area with a clean, dry swab. A visually clean swab with no residual yellow

tint confirms successful decontamination.

Synthetic Integration & Downstream Applications
The direct reduction of 4-Nitropiperidine without protection can lead to polymerization or

unwanted side reactions. By first protecting the amine with a Boc group, the nucleophilicity is

suppressed, and the polarity of the molecule is reduced, facilitating easier purification[3].

The subsequent catalytic reduction (typically utilizing H₂ gas over a Pd/C catalyst) of the nitro

group yields 4-Amino-1-Boc-piperidine (CAS: 87120-72-7)[4]. This stable, easily handled

intermediate is a critical building block for synthesizing CCR5 receptor antagonists, which are

utilized to inhibit human T lymphocyte proliferation and block HIV replication[4].
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Fig 2. Synthetic integration and functionalization pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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